TFA-ap-dC
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Description
TFA-ap-dC, also known as N-(3-(4-amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-5-yl)prop-2-yn-1-yl)-2,2,2-trifluoroacetamide, is a nucleoside analog . It is a potent agent utilized in oligonucleotide synthesis for antisense therapy .
Molecular Structure Analysis
The molecular formula of this compound is C14H15F3N4O5 . Its InChI code is 1S/C14H15F3N4O5/c15-14(16,17)12(24)19-3-1-2-7-5-21(13(25)20-11(7)18)10-4-8(23)9(6-22)26-10/h5,8-10,22-23H,3-4,6H2,(H,19,24)(H2,18,20,25)/t8-,9+,10+/m0/s1 .
Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored under inert gas (nitrogen or Argon) at 2–8 °C . Its density is 1.65±0.1 g/cm3 .
Safety and Hazards
TFA-ap-dC is associated with certain safety hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H302-H315-H319-H335 . Precautionary statements include P261-P305+P351+P338 .
Relevant Papers
A paper titled “Mammalian toxicity of trifluoroacetate and assessment of human health risks due to environmental exposures” discusses the mammalian toxicity of TFA and human exposures to assess the margin of exposures . Another paper titled “Challenges in the analytical determination of ultra-short-chain PFAAs other than TFA” discusses relevant sources of ultra-short-chain PFAAs other than TFA .
Mechanism of Action
Target of Action
TFA-ap-dC, also known as 2’-Deoxy-5-[3-[(trifluoroacetyl)amino]-1-propynyl]cytidine, is a nucleoside analog . It is primarily used in oligonucleotide synthesis for antisense therapy . The primary targets of this compound are the specific sequences of DNA that it is designed to bind to during the synthesis of oligonucleotides .
Mode of Action
This compound interacts with its targets by binding to specific sequences of DNA during the synthesis of oligonucleotides . This interaction results in the inhibition of gene expression, which can be beneficial in combating viral infections and cancer .
Result of Action
The primary result of this compound’s action is the inhibition of gene expression . This can lead to a decrease in the production of specific proteins, which can be beneficial in the treatment of diseases such as viral infections and cancer .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C . .
Properties
IUPAC Name |
N-[3-[4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-5-yl]prop-2-ynyl]-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N4O5/c15-14(16,17)12(24)19-3-1-2-7-5-21(13(25)20-11(7)18)10-4-8(23)9(6-22)26-10/h5,8-10,22-23H,3-4,6H2,(H,19,24)(H2,18,20,25)/t8-,9+,10+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKLUSVKQOCPUNW-IVZWLZJFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=C(C(=NC2=O)N)C#CCNC(=O)C(F)(F)F)CO)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=C(C(=NC2=O)N)C#CCNC(=O)C(F)(F)F)CO)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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